Cas no 18740-20-0 ( )

• Product Name: &nbsp
• CAS No: 18740-20-0
• MF: C₅H₅ClN₄O
• MW: 172.572398900986
• CID: 907445
• PubChem ID: 266202
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-6-chloropyrimidine-5-carbaldehyde
• 2,4-diamino-6-chloro-pyrimidine-5-carbaldehyde
• 2,4-Diamino-6-chlor-pyrimidin-carbaldehyd-(5)
• AC1L6FMO
• AC1Q3PTA
• AG-K-67070
• AR-1D3408
• CTK4D9527
• NCIOpen2_001746
• NSC103519
• 5-Pyrimidinecarboxaldehyde, 2,4-diamino-6-chloro-
• SCHEMBL6364307
• NSC-103519
• DTXSID80295639
• 18740-20-0
•  

• Inchi： 1S/C5H5ClN4O/c6-3-2(1-11)4(7)10-5(8)9-3/h1H,(H4,7,8,9,10)
• InChI Key： FJRYLFSXNGBELH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(N)=NC(N)=N1

Computed Properties

• Exact Mass: 172.01535
• Monoisotopic Mass: 172.015189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9
• XLogP3: 0.5

Experimental Properties

• Density: 1.658
• Boiling Point: 489.1°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.753
• PSA: 94.89
• LogP: 1.26930